Cas no 1029773-12-3 (2,4-Dihydroxy-6-[2-(4-hydroxy-phenyl)-ethyl]-benzoic acid methyl ester)

• Product Name: 2,4-Dihydroxy-6-[2-(4-hydroxy-phenyl)-ethyl]-benzoic acid methyl ester
• CAS No: 1029773-12-3
• MF: C₁₆H₁₆O₅
• MW: 288.295245170593
• MDL: MFCD10574840
• CID: 2199880
• Update Time: 2023-08-07

2,4-Dihydroxy-6-[2-(4-hydroxy-phenyl)-ethyl]-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-DIHYDROXY-6-[2-(4-HYDROXY-PHENYL)-ETHYL]-BENZOIC ACID METHYL ESTER
• 2,4-Dihydroxy-6-[2-(4-hydroxy-phenyl)-ethyl]-benzoic acid methyl ester

• MDL： MFCD10574840
• Inchi： 1S/C16H16O5/c1-21-16(20)15-11(8-13(18)9-14(15)19)5-2-10-3-6-12(17)7-4-10/h3-4,6-9,17-19H,2,5H2,1H3
• InChI Key： JIMIKLQBEQDHSP-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC(=C1C(=O)OC)CCC1C=CC(=CC=1)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 338
• Topological Polar Surface Area: 87